Cas no 78038-42-3 ((S)-(4-Nitrophenyl)oxirane)

• Product Name: (S)-(4-Nitrophenyl)oxirane
• CAS No: 78038-42-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 535088
• PubChem ID: 1237169
• Update Time: 2025-04-19

(S)-(4-Nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (4-nitrophenyl)-, (2S)-
• (S)-(4-Nitrophenyl)oxirane
• (2S)-2-(4-Nitrophenyl)oxirane
• (S)-2-(4-Nitrophenyl)oxirane
• (2R)-2-(4-NITROPHENYL)OXIRANE
• DB04782
• AKOS017390829
• SCHEMBL1583098
• Q27095519
• YKIUTLHCSNCTDZ-MRVPVSSYSA-N
• (S)-4-Nitrostyrene oxide
• (S)-para-nitro styrene oxide
• 78038-42-3
• (R)-(4-Nitrophenyl)oxirane
• (S)-p-Nitrostyrene oxide
• 78038-43-4
• (S)-PARA-NITROSTYRENE OXIDE
• EN300-1857252

• Inchi： 1S/C8H7NO3/c10-9(11)7-3-1-6(2-4-7)8-5-12-8/h1-4,8H,5H2/t8-/m1/s1
• InChI Key： YKIUTLHCSNCTDZ-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 302.7°C at 760 mmHg
• Flash Point: 158°C
• Refractive Index: 1.611
• PSA: 55.67

(S)-(4-Nitrophenyl)oxirane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：22